1374356-45-2; 877399-52-5

(S)-crizotinib

• CAS RN:
• 1374356-45-2; 877399-52-5

• Formula:
• C21H22Cl2FN5O

• InChI:
• InChI=1S/C21H22Cl2FN5O/c1-12(19-16(22)2-3-17(24)20(19)23)30-18-8-13(9-27-21(18)25)14-10-28-29(11-14)15-4-6-26-7-5-15/h2-3,8-12,15,26H,4-7H2,1H3,(H2,25,27)/t12-/m0/s1

• InChIKey:
• KTEIFNKAUNYNJU-LBPRGKRZSA-N

• Ent-crizotinib is a 3-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(piperidin-4-yl)pyrazol-4-yl]pyridin-2-amine that is the (S)-enantiomer of crizotinib. It is an enantiomer of a crizotinib.

(S)-crizotinib

In Stock

• CAS RN:
• 1374356-45-2

• Formula:
• C21H22Cl2FN5O

• InChI:
• InChI=1S/C21H22Cl2FN5O/c1-12(19-16(22)2-3-17(24)20(19)23)30-18-8-13(9-27-21(18)25)14-10-28-29(11-14)15-4-6-26-7-5-15/h2-3,8-12,15,26H,4-7H2,1H3,(H2,25,27)/t12-/m0/s1

• InChIKey:
• KTEIFNKAUNYNJU-LBPRGKRZSA-N

• (S)-Crizotinib is an inhibitor of muT homolog 1 (MTH1;  IC50 = 72 nM). It is selective for MTH1 over a panel of 456 kinases at 1 µM. (S)-Crizotinib (30 µM) induces oxidative DNA damage and apoptosis in SGC-7901 and BGC-823 human gastric cancer cells. It inhibits proliferation in a panel of 14 cancer cell lines expressing wild-type or various mutant forms of K-Ras and p53 (IC50s = 0.52-7.4 µM). (S)-Crizotinib (25 mg/kg, s.c.) reduces tumor growth in an SW480 mouse xenograft model.
  (S)-Crizotinib is an MTH1 inhibitor. By inhibiting MTH1, (S)-Crizotinib disrupts nucleotide pool homeostasis, induces an increase in DNA single-strand breaks, activates DNA repair in human colon carcinoma cells, and effectively suppresses tumor growth in animal models.
  

Crizotinib

In Stock

• CAS RN:
• 877399-52-5

• Formula:
• C21H22Cl2FN5O

• InChI:
• InChI=1S/C21H22Cl2FN5O/c1-12(19-16(22)2-3-17(24)20(19)23)30-18-8-13(9-27-21(18)25)14-10-28-29(11-14)15-4-6-26-7-5-15/h2-3,8-12,15,26H,4-7H2,1H3,(H2,25,27)/t12-/m1/s1

• InChIKey:
• KTEIFNKAUNYNJU-GFCCVEGCSA-N

• (R)-Crizotinib is a derivative of aminopyridine that acts as a potent, orally bioavailable, ATP-competitive small-molecule dual inhibitor of c-MET (IC50 = 8 nM) and ALK (IC50 = 20 nM) receptor tyrosine kinases. (R)-Crizotinib shows antitumor efficacy, including cytoreductive antitumor activity, in multiple tumor models implanted in athymic mice that express activated c-MET or ALK fusion proteins (IC50s = 5-20 nM). (R)-Crizotinib is currently undergoing active clinical investigation in non-small cell lung cancer and phase I/II studies are being conducted in patients with anaplastic large cell lymphoma or neuroblastoma.
  Crizotinib is an orally available aminopyridine-based inhibitor of the receptor tyrosine kinase anaplastic lymphoma kinase (ALK) and the c-Met/hepatocyte growth factor receptor (HGFR) with antineoplastic activity. Crizotinib, in an ATP-competitive manner, bin...